(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride

• IUPAC Name: (4-chloro-2-methylpyrazol-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C5H8ClN3.2ClH/c1-9-5(2-7)4(6)3-8-9;;/h3H,2,7H2,1H3;2*1H
• InChI Key: DFAKJXSGHNXAID-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)CN.Cl.Cl
• Molecular Formula: C5H10Cl3N3
• Molecular Weight: 218.5 g/mol

Description

“(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2095408-89-0. It has a molecular weight of 218.51 and is typically stored at room temperature. It is usually available in powder form.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as “(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride”, has been studied extensively. Various methods have been proposed, including the use of N-isocyanoiminotriphenylphosphorane as a “CNN” building block in a silver-mediated [3 + 2] cycloaddition. Other methods involve the condensation of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized to form pyrazoles.

Molecular Structure Analysis

The InChI code for “(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride” is 1S/C5H8ClN3.2ClH/c1-9-5(2-7)4(6)3-8-9;;/h3H,2,7H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride” is a solid at room temperature. It has a molecular weight of 218.51.

Scientific Research Applications

Antibacterial Properties

• The pyrazole scaffold of this compound contributes to its antibacterial activity. Researchers have explored its potential as an antimicrobial agent against various bacterial strains. .

Anti-Inflammatory Effects

• Studies suggest that (4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride exhibits anti-inflammatory properties. .

Anti-Cancer Research

• The pyrazole moiety has attracted attention in cancer research. Scientists have investigated its potential as an anti-cancer agent, either alone or in combination with other compounds. .

Analgesic Properties

• Some research indicates that this compound may have analgesic effects. .

Anticonvulsant Activity

• The pyrazole-based structure has been associated with anticonvulsant properties. Researchers explore its effects on neuronal excitability and seizure control. .

Herbicidal Applications

• The compound’s unique structure might also find use in herbicides. Researchers investigate its impact on plant growth and weed control. .

Safety and Hazards

This compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors, which play crucial roles in cellular processes .

Mode of Action

It is likely that it interacts with its targets through hydrogen bonding and pi-pi interactions . These interactions can lead to changes in the conformation and function of the target molecules, thereby affecting cellular processes.

Result of Action

Similar compounds have been found to exhibit antifungal activity, suggesting that this compound may also have potential therapeutic applications .

Action Environment

The action, efficacy, and stability of (4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride can be influenced by various environmental factors. For instance, its solubility in polar organic solvents and stability at room temperature suggest that it may be suitable for use in a variety of environments .